Cas no 167465-93-2 (4-Aminopyrrolidin-2-one hydrochloride)

• Product Name: 4-Aminopyrrolidin-2-one hydrochloride
• CAS No: 167465-93-2
• MF: C₄H₉ClN₂O
• MW: 136.580059766769
• MDL: MFCD11519397
• CID: 1015807
• PubChem ID: 67085274
• Update Time: 2025-11-06

4-Aminopyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Aminopyrrolidin-2-one hydrochloride
• 4-Amino-pyrrolidin-2-one
• AK-63154
• F2147-0144
• KB-36595
• MolPort-021-874-657
• RL02148
• RW3798
• SureCN1583894
• 4-AMino-pyrrolidin-2-one.HCl
• 2-Pyrrolidinone, 4-amino-, hydrochloride (1:1)
• 4-Aminopyrrolidin-2-one HCl
• MTMHDNYPPBTWER-UHFFFAOYSA-N
• SB20449
• AB0047909
• 4-Aminopyrrolidin-2-one--hydrogen chloride (1/1)
• Z1688198397
• 4-Amino-pyrrolidin-2-one hydrochloride
• A882242
• 4-Aminopyrrolidin-2-onehydrochloride
• CS-W023257
• J-514463
• MFCD20257112
• AS-54685
• AKOS016015079
• SCHEMBL1583894
• SB12394
• MFCD20257113
• SY099943
• DTXSID40736396
• 167465-93-2
• MFCD11519397
• EN300-127487
• Z1198329759
• SY245810
• AMY34929
• SB12392
• SC5061
• 4-aminopyrrolidin-2-one;hydrochloride
• FT-0767833
• SY099028
• DB-012926
• (R)-4-amino-pyrrolidin-2-one hydrochloride
• (S)-4-amino-pyrrolidin-2-one hydrochloride

• MDL： MFCD11519397
• Inchi： 1S/C4H8N2O.ClH/c5-3-1-4(7)6-2-3;/h3H,1-2,5H2,(H,6,7);1H
• InChI Key： MTMHDNYPPBTWER-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC(CN1)N

Computed Properties

• Exact Mass: 136.04047
• Monoisotopic Mass: 136.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1

Experimental Properties

• PSA: 55.12